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Compound of Interest

Compound Name:
trans-1,2-

Bis(tributylstannyl)ethene

Cat. No.: B076539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic and physical data for

trans-1,2-Bis(tributylstannyl)ethene. While a complete set of quantitative spectroscopic data

is not readily available in the public domain, this document compiles the existing information

from commercial suppliers and scientific literature.

Core Properties
trans-1,2-Bis(tributylstannyl)ethene is a key reagent in organic synthesis, most notably in

palladium-catalyzed cross-coupling reactions such as the Stille coupling.[1] Its chemical and

physical properties are summarized below.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)

CAS Number 14275-61-7 [2]

Molecular Formula C₂₆H₅₆Sn₂ [2]

Molecular Weight 606.14 g/mol [2]

Appearance Colorless to pale yellow liquid [3]

Density 1.132 g/mL at 25 °C [2]

Refractive Index n20/D 1.502 [2]

Spectroscopic Data
Detailed, peer-reviewed spectroscopic data for trans-1,2-Bis(tributylstannyl)ethene,

including peak assignments and coupling constants, is not extensively available. Commercial

suppliers note that the spectroscopic data conforms to the structure.

Table 2: Summary of Available Spectroscopic Data

Spectroscopic Technique Data Availability

¹H NMR
Data not available in a structured format. Stated

to conform to structure.

¹³C NMR Specific peak data not publicly available.

¹¹⁹Sn NMR Specific peak data not publicly available.

Infrared (IR) Spectroscopy
Stated to conform to structure; specific peak

data not publicly available.

Mass Spectrometry (MS)
Specific fragmentation data not publicly

available.

Experimental Protocols
Detailed experimental protocols for the synthesis and spectroscopic analysis of trans-1,2-
bis(tributylstannyl)ethene are found in primary scientific literature, which may require
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subscription access.

Synthesis
The synthesis of trans-1,2-bis(tributylstannyl)ethene has been reported in the Journal of

Organic Chemistry. Due to access limitations, the full experimental details cannot be

reproduced here. Researchers are directed to the following publications for detailed

procedures:

Bottaro, J. C.; Hanson, R. N.; Seitz, D. E. J. Org. Chem.1981, 46 (25), 5221–5222.

Corey, E. J.; Wollenberg, R. H. J. Org. Chem.1976, 41 (8), 1425–1426.

General Protocol for Stille Coupling
trans-1,2-Bis(tributylstannyl)ethene is a common reagent in Stille coupling reactions to form

a carbon-carbon bond between the ethene backbone and an organic halide. A general

procedure involves the reaction of the organostannane with an organic electrophile in the

presence of a palladium catalyst.[4]

Workflow for a General Stille Coupling Reaction
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Start Materials:
trans-1,2-Bis(tributylstannyl)ethene

+ Organic Halide (R-X)

Stille Coupling Reaction
(Inert Atmosphere, Solvent)

Pd(0) Catalyst
(e.g., Pd(PPh₃)₄)

Coupled Product
(R-CH=CH-R')

Organotin Byproduct
(Bu₃SnX)

Aqueous Workup
& Purification Isolated Product
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Pd(0)L₂

Oxidative Addition

trans-R-Pd(II)(X)L₂

Transmetalation

trans-R-Pd(II)(R')L₂

X-SnBu₃

Isomerization

cis-R-Pd(II)(R')L₂

Reductive EliminationR-R'

R-X

R'-SnBu₃

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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